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Compound of Interest

Compound Name: preQ1 Dihydrochloride

Cat. No.: B560450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
preQ1 (pre-queuosine1) dihydrochloride is a crucial intermediate in the biosynthesis of

queuosine, a hypermodified nucleoside found in the anticodon of specific tRNAs. As a ligand

for the preQ1 riboswitch, it plays a significant role in the regulation of gene expression in

bacteria. Accurate and consistent preparation of preQ1 dihydrochloride stock solutions is

paramount for reliable experimental outcomes in research and drug development. These

application notes provide a detailed protocol for the preparation, storage, and handling of

preQ1 dihydrochloride stock solutions.

Data Presentation: Solubility and Storage
The solubility and stability of preQ1 dihydrochloride can vary based on the solvent and

storage conditions. The following table summarizes key quantitative data from various

suppliers.
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Parameter
Dimethyl Sulfoxide
(DMSO)

Water
Phosphate-
Buffered Saline
(PBS, pH 7.2)

Maximum

Concentration

5 mg/mL (warmed)[1]

[2]
15 mg/mL[1][2] 10 mg/mL[3]

10 mg/mL[2][3] >5 mg/mL[1][2]

125 mg/mL (with

sonication)[4][5]

15 mg/mL (with

sonication)[5]

Storage Temperature

(Aliquots)
-20°C to -80°C[4][5] -20°C to -80°C[4][5] -20°C to -80°C

Shelf-Life (Aliquots) 1 month at -20°C[4][5] 1 month at -20°C[4][5]

Not specified, but

expect similar stability

to water.

6 months at -80°C[4]

[5]

6 months at -80°C[4]

[5]

Note: The solid form of preQ1 dihydrochloride should be stored at 2-8°C or -20°C, desiccated

and protected from light[1][3][4]. One supplier suggests a stability of at least 4 years for the

solid compound when stored at -20°C[3]. Due to the hygroscopic nature of DMSO, it is

recommended to use a fresh, unopened bottle to achieve higher solubility[4].

Experimental Protocol: Preparation of a 10 mM
preQ1 Dihydrochloride Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution in DMSO. The molecular

weight of preQ1 dihydrochloride is 252.10 g/mol [1][4][5].

Materials:

preQ1 dihydrochloride powder (CAS No. 86694-45-3)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.caymanchem.com/product/21864
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.caymanchem.com/product/21864
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b560450?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.caymanchem.com/product/21864
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://www.caymanchem.com/product/21864
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://www.benchchem.com/product/b560450?utm_src=pdf-body
https://www.benchchem.com/product/b560450?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/sigma/sml0807
https://www.medchemexpress.com/preq1-dihydrochloride.html
https://file.medchemexpress.eu/batch_PDF/HY-115642/preQ1-dihydrochloride-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b560450?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional, for higher concentrations)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Allow the vial of preQ1 dihydrochloride powder to equilibrate to room temperature before

opening to prevent condensation.

Ensure the analytical balance is calibrated and level.

Calculating the Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of preQ1 dihydrochloride
is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 252.10 g/mol x 1000 mg/g = 2.521 mg

Accurately weigh out 2.521 mg of preQ1 dihydrochloride powder and place it in a sterile

microcentrifuge tube.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the preQ1
dihydrochloride powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained.
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For higher concentrations, gentle warming in a water bath (e.g., 37°C) or brief sonication

may be required to facilitate dissolution[1][2][4][5]. If warming is used, allow the solution to

cool to room temperature before proceeding.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile cryovials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months)[4][5].

Protect the aliquots from light.

Note on Water as a Solvent: If preparing an aqueous stock solution, use sterile, nuclease-free

water. It is advisable to filter-sterilize the final solution through a 0.22 µm filter before use,

especially for cell-based assays[4].
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Preparation

Solubilization

Storage

Equilibrate preQ1 dihydrochloride to Room Temperature

Weigh 2.521 mg of preQ1 dihydrochloride

Add 1 mL of DMSO

Vortex until Dissolved

Optional: Gentle Warming or Sonication

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Protect from Light

Click to download full resolution via product page

Caption: Workflow for preparing preQ1 dihydrochloride stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b560450#how-to-prepare-preq1-dihydrochloride-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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